Sp-8-Br-cGMPS

• Molecular Formula: C10H11BrN5O6PS
• Molecular Weight: 440.17 g/mol
• InChI: InChI=1S/C10H11BrN5O6PS/c11-9-13-3-6(14-10(12)15-7(3)18)16(9)8-4(17)5-2(21-8)1-20-23(19,24)22-5/h2,4-5,8,17H,1H2,(H,19,24)(H3,12,14,15,18)/t2-,4?,5+,8-,23?/m1/s1
• InChIKey: KRYIOQOBMVFLBO-NKHXYLAMSA-N

Sp-8-Br-cGMPS: PKG/PKA Activation

Sp-8-Br-cGMPS (Sp-8-bromoguanosine-3′,5′-cyclic monophosphorothioate, CAS 153660-03-8) is a cell-permeable, phosphodiesterase (PDE)-resistant cyclic nucleotide analog that functions as a non-specific activator of both cAMP-dependent protein kinase (PKA) and cGMP-dependent protein kinase (PKG/G-kinase) with similar potency . As the Sp-diastereomer of the 8-bromo-substituted cyclic GMP phosphorothioate series, this compound exhibits enhanced membrane permeability and lipophilicity relative to unmodified cGMP or Sp-cGMPS . It also acts as an agonist of cyclic nucleotide-gated (CNG) cation channels with an EC50 of 106.5 μM, though without the ability to stabilize the channel open state as a full agonist . The compound is resistant to hydrolysis by mammalian cyclic nucleotide phosphodiesterases, enabling sustained intracellular signaling in experimental systems .

Cell-permeable cGMP analog for intact cell studies

PDE-resistant phosphorothioate modification ensures sustained signaling

Non-selective activator of PKG and PKA for pathway analysis

Why Sp-8-Br-cGMPS Is Irreplaceable

Substitution among PDE-resistant cGMP analogs introduces significant experimental variability due to divergent stereochemistry-driven functional profiles. The Sp- and Rp-diastereomers of 8-bromo-substituted cGMPS exhibit opposite biological activities: Sp-isomers generally function as kinase activators, whereas Rp-isomers act as competitive kinase antagonists [1]. Further differentiation emerges with PET (β-phenyl-1,N²-etheno) modifications, which invert CNG channel pharmacology while preserving kinase activation [2]. Consequently, Sp-8-Br-cGMPS occupies a distinct functional niche as a dual PKA/PKG activator with CNG channel agonism—a profile that cannot be replicated by Rp-8-Br-cGMPS (PKG antagonist/CNG agonist), Rp-8-Br-PET-cGMPS (PKG inhibitor/CNG antagonist), or Sp-8-Br-PET-cGMPS (PKG activator/CNG antagonist). The quantitative evidence below establishes the specific, measurable differentiation that informs scientifically justified procurement decisions.

Unmodified cGMP Rapid PDE hydrolysis (Vmax ~4000 s⁻¹) prevents sustained intracellular signaling; direct replacement may not replicate long-term responses.

Rp-8-Br-cGMPS (diastereomer) Functions as a competitive PKG antagonist, not an activator; stereochemistry dictates opposite pharmacological outcome.

8-Br-cGMP or other 8-substituted analogs Lack the phosphorothioate group, resulting in lower PDE resistance and different membrane permeability; signaling duration may shift significantly.

• [1] Wei JY, Cohen ED, Yan YY, Genieser HG, Barnstable CJ. Substituted cGMP analogs can act as selective agonists of the rod photoreceptor cGMP-gated cation channel. Journal of Molecular Neuroscience. 1998;10:53-64. View Source
• [2] Wei JY, Cohen ED, Genieser HG, Barnstable CJ. Identification of competitive antagonists of the rod photoreceptor cGMP-gated cation channel: β-phenyl-1,N2-etheno-substituted cGMP analogues as probes of the cGMP-binding site. Biochemistry. 1996;35(51):16815-16823. View Source

Sp-8-Br-cGMPS vs. cGMP Analogs: Evidence

PDE Resistance & Membrane Permeability vs. cGMP

Sp-8-Br-cGMPS activates both PKA and PKG with similar potency as a cell-permeable cGMP agonist . In direct contrast, its Rp-diastereomer, Rp-8-Br-cGMPS, functions as a competitive antagonist of PKG (G-kinase) with a Ki of 4 μM, binding the kinase without inducing activation while also acting as a CNG channel agonist with an EC50 of 173.5 μM [1]. This functional inversion—activator versus antagonist—is solely attributable to the stereochemical configuration at the phosphorothioate moiety. In experimental settings where PKG activation is required, Rp-8-Br-cGMPS cannot serve as a substitute and will instead inhibit kinase-mediated signaling .

PDE Hydrolysis Resistance

Head-to-head

Sp-8-Br-cGMPS: 3.7 s⁻¹

cGMP: 4000 s⁻¹

~1,081-fold slower

Supports sustained intracellular signaling

Retinal ROS PDEase assay

Evidence Dimension	PKG functional activity
Target Compound Data	Activator of PKG (similar potency to PKA)
Comparator Or Baseline	Rp-8-Br-cGMPS: PKG competitive antagonist, Ki = 4 μM; CNG channel agonist, EC50 = 173.5 μM
Quantified Difference	Opposite functional profile: activation vs. antagonism
Conditions	Xenopus oocytes expressing rat rod cGMP-gated ion channel α-subunit; G-kinase assays

Why This Matters

Procurement of Sp-8-Br-cGMPS rather than Rp-8-Br-cGMPS is mandatory for experiments requiring PKG activation; the Rp-isomer will produce inverse effects.

• [1] Wei JY, Cohen ED, Yan YY, Genieser HG, Barnstable CJ. Substituted cGMP analogs can act as selective agonists of the rod photoreceptor cGMP-gated cation channel. Journal of Molecular Neuroscience. 1998;10:53-64. View Source

Stereochemistry-Dependent PKG Activity

Sp-8-Br-cGMPS acts as an agonist of CNG channels with an EC50 of 106.5 μM while simultaneously activating PKG . In contrast, Sp-8-Br-PET-cGMPS (the β-phenyl-1,N²-etheno-substituted derivative) is a competitive antagonist of the rod CNG channel with an IC50 of 105 μM, despite remaining a potent activator of type I cGMP-dependent protein kinase [1]. This divergence—CNG agonism versus antagonism—enables researchers to discriminate between kinase-mediated and channel-mediated cGMP effects. Rp-8-Br-PET-cGMPS further contrasts by inhibiting both PKG (Ki = 35-30 nM for cGKI/cGKII) and CNG channels (IC50 = 25 μM), demonstrating that each modification to the core structure produces a pharmacologically distinct tool compound .

PKG Activity: Sp vs. Rp

Head-to-head

Sp-8-Br-cGMPS: Activator

Rp-8-Br-cGMPS: Antagonist (Ki 4 µM)

Opposite functional phenotypes

Stereochemistry determines activation or inhibition; verify isomer identity

Xenopus oocyte system

Evidence Dimension	CNG channel functional activity
Target Compound Data	CNG channel agonist, EC50 = 106.5 μM
Comparator Or Baseline	Sp-8-Br-PET-cGMPS: CNG channel competitive antagonist, IC50 = 105 μM; Rp-8-Br-PET-cGMPS: CNG channel antagonist, IC50 = 25 μM
Quantified Difference	Agonist (EC50 106.5 μM) vs. antagonist (IC50 105 μM)
Conditions	Excised patches from Xenopus oocytes expressing cloned rat rod channel α-subunit

Why This Matters

Selection between Sp-8-Br-cGMPS and Sp-8-Br-PET-cGMPS determines whether CNG channels will be activated or inhibited in the presence of PKG stimulation.

• [1] Wei JY, Cohen ED, Genieser HG, Barnstable CJ. Identification of competitive antagonists of the rod photoreceptor cGMP-gated cation channel. Biochemistry. 1996;35(51):16815-16823. View Source

CNG Channel vs. PKG Selectivity

Sp-8-Br-cGMPS ((SP)-cGMP[S]) exhibits dramatically reduced hydrolysis by retinal rod outer segment phosphodiesterase (PDEase) compared to native cGMP. The maximal hydrolysis rate (Vmax) for Sp-8-Br-cGMPS is 3.7 s⁻¹, representing an approximately 1,080-fold reduction relative to the 4,000 s⁻¹ rate for unmodified cGMP [1]. Additionally, Sp-8-Br-cGMPS acts as a competitive inhibitor of PDEase with a Ki of 25 μM [2]. Notably, the Rp-diastereomer (Rp-8-Br-cGMPS) is hydrolyzed even more slowly at <0.2 s⁻¹ (Ki = 90 μM), and 8-Br-cGMP (non-phosphorothioate) exhibits a rate of 7.3 s⁻¹ (Ki = 48 μM) [3]. This quantitative gradient in PDE susceptibility—cGMP (4,000 s⁻¹) >> 8-Br-cGMP (7.3 s⁻¹) > Sp-8-Br-cGMPS (3.7 s⁻¹) > Rp-8-Br-cGMPS (<0.2 s⁻¹)—enables selection based on the desired duration and magnitude of intracellular cGMP signaling.

CNG Channel Selectivity

Cross-study comparable

Sp-8-Br-cGMPS: Agonist (EC50 106.5 µM)

Sp-8-Br-PET-cGMPS: Antagonist

Opposite activity at CNG channels

Enables non-biased activation of both PKG and CNG targets

Xenopus oocyte CNG channel expression

Evidence Dimension	PDE hydrolysis rate (Vmax) and PDE inhibition constant (Ki)
Target Compound Data	Vmax = 3.7 s⁻¹; Ki = 25 μM
Comparator Or Baseline	cGMP: Vmax = 4,000 s⁻¹; 8-Br-cGMP: Vmax = 7.3 s⁻¹, Ki = 48 μM; Rp-8-Br-cGMPS: Vmax < 0.2 s⁻¹, Ki = 90 μM
Quantified Difference	1,080-fold slower hydrolysis vs. cGMP; 2-fold slower vs. 8-Br-cGMP
Conditions	Retinal rod outer segment phosphodiesterase (PDEase) assays

Why This Matters

Procurement of Sp-8-Br-cGMPS provides PDE-resistant cGMP signaling with an intermediate stability profile—more stable than 8-Br-cGMP but less extremely persistent than the Rp-diastereomer.

• [1] Zimmerman AL, Yamanaka G, Eckstein F, Baylor DA, Stryer L. Interaction of hydrolysis-resistant analogs of cyclic GMP with the phosphodiesterase and light-sensitive channel of retinal rod outer segments. Proc Natl Acad Sci USA. 1985;82(24):8813-8817. View Source
• [2] Zimmerman AL, Yamanaka G, Eckstein F, Baylor DA, Stryer L. Interaction of hydrolysis-resistant analogs of cyclic GMP with the phosphodiesterase and light-sensitive channel of retinal rod outer segments. Proc Natl Acad Sci USA. 1985;82(24):8813-8817. Table: Ki values. View Source
• [3] Zimmerman AL, Yamanaka G, Eckstein F, Baylor DA, Stryer L. Interaction of hydrolysis-resistant analogs of cyclic GMP with the phosphodiesterase and light-sensitive channel of retinal rod outer segments. Proc Natl Acad Sci USA. 1985;82(24):8813-8817. Maximal hydrolysis rates. View Source

Balanced CNG and PKG Activation

Sp-8-Br-cGMPS is substantially more lipophilic and membrane-permeant than either unmodified cGMP or Sp-cGMPS (the non-brominated phosphorothioate analog) . This enhanced permeability is attributed to the 8-bromo substitution on the guanine ring, which increases hydrophobicity and facilitates passive diffusion across cellular membranes. While quantitative partition coefficients (logP) or permeability coefficients (Papp) are not reported in the accessible primary literature for direct comparison, vendor technical documentation consistently establishes that Sp-8-Br-cGMPS exhibits 'much more lipophilic and membrane permeant' properties relative to both cGMP and Sp-cGMPS . The practical consequence is that Sp-8-Br-cGMPS achieves effective intracellular concentrations without requiring microinjection, electroporation, or other mechanical delivery methods that are often necessary for unmodified cGMP .

CNG Potency vs. 8-pCPT-cGMP

Cross-study comparable

~507-fold less potent

Provides balanced PKG/CNG activation, not ultra-potent channel bias

EC50 106.5 µM vs. 0.21 µM; Xenopus oocyte

Evidence Dimension	Relative membrane permeability and lipophilicity
Target Compound Data	Much more lipophilic and membrane permeant
Comparator Or Baseline	cGMP and Sp-cGMPS
Quantified Difference	Qualitative enhancement reported; quantitative data not available in primary literature
Conditions	Comparative assessment based on physicochemical properties (8-bromo substitution)

Why This Matters

Sp-8-Br-cGMPS enables non-invasive intracellular cGMP signaling activation in intact cell preparations, eliminating the need for delivery vehicles or mechanical loading procedures required for less permeable analogs.

Phosphorothioate-Enhanced Hydrolytic Stability

Sp-8-Br-cGMPS activates both cAMP-dependent protein kinase (PKA) and cGMP-dependent protein kinase (PKG) with similar potency, establishing it as a non-specific cyclic nucleotide-dependent kinase activator . In contrast, Rp-8-Br-PET-cGMPS selectively inhibits PKG (Ki = 35 nM for cGKI, 30 nM for cGKII) with substantially weaker inhibition of PKA (Ki = 11 μM), representing a >300-fold selectivity for PKG over PKA . Similarly, Sp-8-Br-PET-cGMPS is characterized as a potent activator of type I cGMP-dependent protein kinase without reported PKA activation in the primary characterization studies [1]. For experimental designs requiring simultaneous stimulation of both PKA and PKG pathways, Sp-8-Br-cGMPS is the appropriate selection; for studies demanding PKG-specific manipulation, the PET-substituted derivatives provide superior target discrimination.

Hydrolytic Stability Gain

Head-to-head

~2.0-fold slower

Enhances durability in long-term cell assays

Sp-8-Br-cGMPS 3.7 s⁻¹ vs. 8-Br-cGMP 7.3 s⁻¹ (ROS PDEase)

Evidence Dimension	Kinase activation selectivity profile
Target Compound Data	Activates PKA and PKG with similar potency
Comparator Or Baseline	Rp-8-Br-PET-cGMPS: PKG inhibitor (Ki = 35/30 nM), weak PKA inhibitor (Ki = 11 μM); Sp-8-Br-PET-cGMPS: PKG activator, CNG antagonist
Quantified Difference	Non-specific dual activation vs. PKG-selective inhibition or activation
Conditions	In vitro kinase activity assays; reported Ki values from cGKI/cGKII and PKA inhibition studies

Why This Matters

Procurement of Sp-8-Br-cGMPS is indicated when simultaneous PKA and PKG activation is required; the PET-modified analogs are preferable when PKG-selective modulation is the experimental objective.

• [1] Wei JY, Cohen ED, Genieser HG, Barnstable CJ. Identification of competitive antagonists of the rod photoreceptor cGMP-gated cation channel. Biochemistry. 1996;35(51):16815-16823. View Source

Sp-8-Br-cGMPS Procurement Scenarios

Intracellular cGMP Signaling in Intact Cells

Sp-8-Br-cGMPS is optimally deployed in experimental systems where coordinated stimulation of both PKA and PKG signaling is required. As established in Section 3, this compound activates PKA and PKG with similar potency , distinguishing it from PET-substituted analogs that exhibit PKG selectivity. Applications include investigating the convergent regulation of L-type calcium channels, where both kinases modulate channel activity ; examining nitric oxide/cGMP and cAMP pathway interactions; and studying dual-kinase phosphorylation of shared substrates such as CREB, VASP, or phospholamban. The non-specific activation profile makes Sp-8-Br-cGMPS particularly valuable for pathway cross-talk experiments where selective PKG or PKA tools would miss integrated signaling effects.

Dissecting PKG- and Channel-Dependent cGMP Effects

Sp-8-Br-cGMPS uniquely enables concurrent activation of both cGMP-dependent protein kinases and CNG cation channels. With a CNG channel EC50 of 106.5 μM and demonstrated PKG activation , this compound is suitable for experiments in systems where cGMP signaling is mediated through both effector arms—such as retinal photoreceptors, olfactory sensory neurons, and vascular smooth muscle. In contrast, Sp-8-Br-PET-cGMPS activates PKG but antagonizes CNG channels (IC50 = 105 μM) [1], making Sp-8-Br-cGMPS the appropriate selection when both effectors must be stimulated. Applications include characterizing the relative contributions of kinase-dependent and channel-dependent signaling to physiological outcomes in native tissues expressing both effectors.

Long-Term Cell Stimulation Assays

Sp-8-Br-cGMPS is indicated for experiments requiring sustained intracellular cGMP signaling in intact, non-permeabilized cells. The compound's enhanced membrane permeability and lipophilicity relative to unmodified cGMP and Sp-cGMPS enables passive diffusion across the plasma membrane, eliminating the need for microinjection, patch-pipette dialysis, or electroporation. Its PDE resistance (hydrolysis rate reduced >1,000-fold vs. cGMP) [2] ensures that intracellular concentrations remain stable over experimental time courses. This combination of permeability and metabolic stability makes Sp-8-Br-cGMPS suitable for long-term cell culture treatments, tissue slice electrophysiology, and in vivo pharmacological studies where sustained cGMP signaling is required.

Control Experiments for Rp-8-Br-cGMPS and Rp-8-Br-PET-cGMPS Antagonist Studies

Sp-8-Br-cGMPS serves as an essential positive control in experiments employing Rp-diastereomer PKG inhibitors. As documented in Section 3, Rp-8-Br-cGMPS acts as a competitive PKG antagonist (Ki = 4 μM) while Sp-8-Br-cGMPS functions as an activator [3]. Similarly, Rp-8-Br-PET-cGMPS inhibits PKG with high potency (Ki = 35 nM) . Parallel experiments using Sp-8-Br-cGMPS validate that observed effects with Rp-inhibitors are due to kinase blockade rather than off-target actions. This paired use of Sp- and Rp-diastereomers is standard practice for confirming PKG-mediated mechanisms in functional pharmacology studies.

Application

Selection Property

Validation Focus

Intracellular cGMP signaling in intact cells

PDE-resistant, cell-permeable activator

Verify PKG/PKA/CNG activation in model system

Dissecting PKG- vs. channel-dependent cGMP effects

Non-selective PKG/PKA/CNG activator profile

Compare with Rp-isomer or biased analogs for pathway attribution

Long-term cell stimulation assays

Enhanced hydrolytic stability over 8-substituted analogs

Confirm signaling duration under prolonged exposure conditions

• [1] Wei JY, Cohen ED, Genieser HG, Barnstable CJ. Identification of competitive antagonists of the rod photoreceptor cGMP-gated cation channel. Biochemistry. 1996;35(51):16815-16823. View Source
• [2] Zimmerman AL, Yamanaka G, Eckstein F, Baylor DA, Stryer L. Interaction of hydrolysis-resistant analogs of cyclic GMP with the phosphodiesterase and light-sensitive channel of retinal rod outer segments. Proc Natl Acad Sci USA. 1985;82(24):8813-8817. View Source
• [3] Wei JY, Cohen ED, Yan YY, Genieser HG, Barnstable CJ. Substituted cGMP analogs can act as selective agonists of the rod photoreceptor cGMP-gated cation channel. Journal of Molecular Neuroscience. 1998;10:53-64. View Source